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Compound of Interest

Compound Name: Psi-DOM

Cat. No.: B3063821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Psi-DOM (ψ-DOM), or 2,6-dimethoxy-4-methylamphetamine, is a psychedelic compound

belonging to the phenethylamine and amphetamine classes. As a positional isomer of the more

widely known DOM, Psi-DOM exhibits unique pharmacological properties, primarily acting as a

serotonin 5-HT2A receptor agonist. This technical guide provides a comprehensive overview of

the synthesis pathway of Psi-DOM, its key chemical and physical properties, and detailed

experimental protocols for assessing its biological activity. The information is intended to serve

as a valuable resource for researchers and professionals engaged in the study of psychedelic

compounds and the development of novel therapeutics.

Chemical Properties
Psi-DOM is a substituted amphetamine with the chemical formula C12H19NO2. Its chemical

structure is characterized by a phenyl ring with methoxy groups at the 2 and 6 positions and a

methyl group at the 4 position, attached to a propane-2-amine chain.
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Property Value Reference

IUPAC Name
1-(2,6-dimethoxy-4-

methylphenyl)propan-2-amine
[1]

Other Names ψ-DOM, Pseudo-DOM, Z-7 [1]

CAS Number 80888-36-4 [1]

Molecular Formula C12H19NO2 [1]

Molar Mass 209.289 g·mol−1 [1]

Melting Point 203 °C (hydrochloride salt) [1]

Appearance
White crystalline solid

(hydrochloride salt)
[1]

Synthesis Pathway
The synthesis of Psi-DOM, as detailed by Alexander Shulgin in his book PiHKAL

(Phenethylamines I Have Known and Loved), is a multi-step process starting from 3,5-

dimethoxytoluene. The pathway involves the formation of a key intermediate, 2,6-dimethoxy-4-

methylbenzaldehyde, followed by a Henry reaction to introduce the nitropropane side chain,

and finally, a reduction to yield the target amine.
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3,5-Dimethoxytoluene Lithiation1. BuLi Reaction with
N-methylformanilide

2. 2,6-Dimethoxy-4-methylbenzaldehyde Nitroethane,
Ammonium Acetate

1-(2,6-dimethoxy-4-methylphenyl)-
2-nitropropene

Lithium Aluminum Hydride
(LAH) Reduction Psi-DOM

Prepare membrane homogenates
from cells expressing 5-HT2A receptors

Incubate membranes with a fixed
concentration of radioligand (e.g., [3H]ketanserin)

and varying concentrations of test compound

Separate bound from free radioligand
by rapid filtration

Quantify radioactivity of bound ligand
using liquid scintillation counting

Analyze data to determine IC50 and Ki values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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